Cas no 848779-86-2 (3-Bromo-2-propoxyphenylboronic acid)

• Product Name: 3-Bromo-2-propoxyphenylboronic acid
• CAS No: 848779-86-2
• MF: C₉H₁₂BBrO₃
• MW: 258.904782295227
• MDL: MFCD04974114
• CID: 716577
• PubChem ID: 24881668
• Update Time: 2024-10-26

3-Bromo-2-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-propoxyphenyl)boronic acid
• 3-BROMO-2-PROPOXYPHENYLBORONIC ACID
• Boronic acid,B-(3-bromo-2-propoxyphenyl)-
• Boronic acid, B-(3-bromo-2-propoxyphenyl)-
• 848779-86-2
• YIB77986
• MFCD04974114
• CS-0174341
• W18902
• (3-bromo-2-propoxyphenyl)boronicacid
• BS-23062
• DTXSID30399030
• AKOS015834091
• SCHEMBL3314900
• AB21489
• BP-11408
• 3-Bromo-2-propoxyphenylboronic acid

• MDL： MFCD04974114
• Inchi： 1S/C9H12BBrO3/c1-2-6-14-9-7(10(12)13)4-3-5-8(9)11/h3-5,12-13H,2,6H2,1H3
• InChI Key： QILIDAIRUWTFHF-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(Br)=C1OCCC)(O)O

Computed Properties

• Exact Mass: 258.00600
• Monoisotopic Mass: 258.00629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.47
• Melting Point: 56-60 °C (lit.)
• Boiling Point: 388°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.558
• PSA: 49.69000
• LogP: 0.91770

3-Bromo-2-propoxyphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers